![molecular formula C19H20ClN3O B2697743 4-chloro-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]benzamide CAS No. 850922-22-4](/img/structure/B2697743.png)
4-chloro-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]benzamide
Overview
Description
Benzimidazole compounds are of wide interest because of their diverse biological and clinical applications. They are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system .
Molecular Structure Analysis
The molecular structure of benzimidazole compounds consists of a fusion of benzene and imidazole . The specific molecular structure of “4-chloro-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]benzamide” was not found in the sources I retrieved.Chemical Reactions Analysis
Benzimidazole compounds have been involved in a variety of chemical reactions due to their broad range of chemical and biological properties . Specific chemical reactions involving “4-chloro-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]benzamide” were not found in the sources I retrieved.Physical And Chemical Properties Analysis
Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Specific physical and chemical properties of “4-chloro-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]benzamide” were not found in the sources I retrieved.Scientific Research Applications
- Imidazole derivatives, including the compound , have shown antibacterial properties. Researchers have explored their potential as novel antimicrobial agents against various bacterial strains . Further studies could focus on optimizing their efficacy and understanding their mechanism of action.
- Imidazole-based compounds often exhibit antifungal activity. Investigating the effectiveness of 4-chloro-N-[2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethyl]benzamide against fungal pathogens could provide valuable insights for drug development .
- Some imidazole derivatives possess anti-inflammatory properties. Researchers could explore whether this compound modulates inflammatory pathways, potentially leading to novel anti-inflammatory drugs .
- Imidazole-containing compounds have been investigated for their antitumor effects. Evaluating the cytotoxicity and selectivity of 4-chloro-N-[2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethyl]benzamide against cancer cells could be an exciting avenue for further research .
- Imidazole derivatives have been studied as potential antidiabetic agents. Researchers could explore whether this compound affects glucose metabolism or insulin signaling pathways .
- Given that imidazole is a core component of DNA bases (such as histidine), investigating the interaction of 4-chloro-N-[2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethyl]benzamide with DNA could provide insights into its biological effects. Structural studies using techniques like X-ray crystallography or NMR spectroscopy could reveal its binding sites and conformational changes .
Antibacterial Activity
Antifungal Properties
Anti-Inflammatory Effects
Antitumor Potential
Antidiabetic Activity
DNA Interaction and Structural Studies
Mechanism of Action
The benzimidazole ring mimics the structure of naturally occurring nucleotides and can interact with the biological target’s active site. This interaction can inhibit the target’s activity, leading to the compound’s therapeutic effects .
The pharmacokinetics of benzimidazoles can vary depending on the specific compound. Factors such as absorption, distribution, metabolism, and excretion (ADME) can be influenced by the compound’s chemical structure and formulation .
The action environment, including factors like pH, temperature, and the presence of other molecules, can also influence the compound’s stability and efficacy .
Safety and Hazards
properties
IUPAC Name |
4-chloro-N-[2-(1-propylbenzimidazol-2-yl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O/c1-2-13-23-17-6-4-3-5-16(17)22-18(23)11-12-21-19(24)14-7-9-15(20)10-8-14/h3-10H,2,11-13H2,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRVDIKCWQKACSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1CCNC(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[2-(1-propylbenzimidazol-2-yl)ethyl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide](/img/structure/B2697660.png)
![Ethyl [(8-oxo-7-{4-[(4-phenylpiperazin-1-yl)carbonyl]benzyl}-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio]acetate](/img/structure/B2697670.png)
![2,5,6,7,8,9-Hexahydro-2-oxo-1H-cyclohepta[b]pyridine-3-carboxylic acid methyl ester](/img/structure/B2697671.png)
![3-(4-Methoxyphenyl)-5-{1-[(2-methylphenyl)acetyl]pyrrolidin-2-yl}-1,2,4-oxadiazole](/img/structure/B2697672.png)
![N-{[(3,4-dimethoxyphenyl)carbamothioyl]amino}-1,2,3-thiadiazole-4-carboxamide](/img/structure/B2697676.png)
![3-(4-bromophenyl)-9-ethyl-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione](/img/structure/B2697677.png)
